Cas no 1208079-71-3 (N-(3-fluorobenzyl)-3-(trifluoromethoxy)-1-propanamine)

• Product Name: N-(3-fluorobenzyl)-3-(trifluoromethoxy)-1-propanamine
• CAS No: 1208079-71-3
• MF: C₁₁H₁₃F₄NO
• MW: 251.220637083054
• CID: 1213887
• PubChem ID: 75530132
• Update Time: 2025-04-20

N-(3-fluorobenzyl)-3-(trifluoromethoxy)-1-propanamine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorobenzyl)-3-(trifluoromethoxy)-1-propanamine
• 1208079-71-3
• AKOS017344379
• [(3-fluorophenyl)methyl][3-(trifluoromethoxy)propyl]amine
• (3-Fluoro-benzyl)-(3-trifluoromethoxy-propyl)-amine

• Inchi： 1S/C11H13F4NO/c12-10-4-1-3-9(7-10)8-16-5-2-6-17-11(13,14)15/h1,3-4,7,16H,2,5-6,8H2
• InChI Key： AXUWAGQRXHXFNN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNCCCOC(F)(F)F

Computed Properties

• Exact Mass: 251.09332669g/mol
• Monoisotopic Mass: 251.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų